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Compound Name: 1,3,5-Trioxanetrione

Cat. No.: B15178622

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,5-Trioxanetrione, also known as the cyclic trimer of carbon dioxide, is a fascinating yet
highly unstable oxide of carbon with the chemical formula C30e.[1] From a structural
standpoint, it can be conceptualized as a triple ketone of 1,3,5-trioxane. Its inherent reactivity
and tendency to decompose limit its broad application as a conventional electrophilic reagent in
organic synthesis. However, its chemistry provides valuable insights into the behavior of highly
activated carbonyl compounds. These notes provide a comprehensive overview of the
synthesis, properties, and the limited context in which 1,3,5-trioxanetrione can be considered
an electrophilic species.

Physicochemical Properties and Stability

1,3,5-Trioxanetrione is characterized by its extreme instability under normal conditions. It has
a half-life of approximately 40 minutes at -40 °C and readily decomposes into three molecules
of carbon dioxide.[2][3] This decomposition pathway underscores its nature as a highly
energetic molecule and a potent electrophile, susceptible to nucleophilic attack that can trigger
ring fragmentation.
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Property Value Reference
Molecular Formula C30s [4]

Molar Mass 132.027 g-mol—* [1]
Appearance Detected in solution [2][5]
Stability Half-life of ~40 min at -40 °C [21[31[5]
Decomposition Products Carbon Dioxide (COz2) [1][5]

Synthesis of 1,3,5-Trioxanetrione

The synthesis of 1,3,5-trioxanetrione is a multi-step process that requires cryogenic conditions
for the final product to be observed. The overall synthetic strategy involves the creation of a
stable precursor that can be converted to the target molecule at low temperatures.[2][5]

Synthetic Pathway

The synthesis proceeds through a four-step sequence starting from isobutyraldehyde.[5]
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Step 1: Chlorination

Isobutyraldehyde

'

2-Chloro-2-methylpropanal

Step 2: Cyclotrimerization

2,4,6-Tris(2-chloropropan-2-yl)-1,3,5-trioxane

Step 3: Dehydrochlorination

2,4,6-Tri(propan-2-ylidene)-1,3,5-trioxane

Step 4: Ozonolysis

1,3,5-Trioxanetrione
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Synthetic pathway for 1,3,5-Trioxanetrione.

Experimental Protocols
Step 1: Synthesis of 2-Chloro-2-methylpropanal[5]

e To a solution of isobutyraldehyde in an appropriate solvent, add sulfuryl chloride.
o Heat the reaction mixture to 45 °C with stirring for 1.5 hours.

o Continue stirring at room temperature for an additional 2.5 hours.
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» Purify the crude material by vacuum distillation (95 °C, 115 mmHg) to yield the product as a
colorless liquid.

Step 2: Synthesis of 2,4,6-Tris(2-chloropropan-2-yl)-1,3,5-trioxane[5] This step involves the
cyclotrimerization of 2-chloro-2-methylpropanal.

Step 3: Synthesis of 2,4,6-Tri(propan-2-ylidene)-1,3,5-trioxane[5] This step involves the
dehydrochlorination of the product from Step 2.

Step 4: Synthesis and Observation of 1,3,5-Trioxanetrione[5]

e Prepare a solution of 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane (30.0 mg, 0.143 mmol) in a
1:1 mixture of CD2Cl> and CDsOD (0.5 mL) in a 5 mm NMR tube.

e Cool the solution to -78 °C using a dry ice-acetone bath.

o Bubble a 5% Os3/O2 mixture from an ozone generator through the cold solution until a pale
blue color persists.

o Purge the solution with oxygen and quickly transfer the NMR tube to a precooled NMR probe
at -80 °C.

e Acquire spectra at progressively warmer temperatures (-80, -60, -40, -20, and 0 °C) to
observe the formation and subsequent decomposition of 1,3,5-trioxanetrione.

1,3,5-Trioxanetrione as an Electrophilic Reagent

Due to its extreme instability, 1,3,5-trioxanetrione cannot be isolated and used as a reagent in
the same manner as other acid anhydrides like acetic anhydride.[6][7] Its role as an
electrophile is primarily inferred from its decomposition into carbon dioxide, a well-known
electrophile. The three carbonyl carbons in the trioxanetrione ring are highly electrophilic due to
the ring strain and the presence of six electronegative oxygen atoms.

Any nucleophilic attack on one of the carbonyl carbons is expected to initiate a cascade of ring-
opening and fragmentation, ultimately leading to the formation of three molecules of COz. In
this sense, 1,3,5-trioxanetrione can be considered a highly reactive and unstable precursor to
the electrophile CO-.
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Decomposition pathway of 1,3,5-Trioxanetrione.

Applications in Research and Drug Development

Currently, there are no established applications of 1,3,5-trioxanetrione as an electrophilic
reagent in routine organic synthesis or drug development. Its significance is primarily in the
realm of fundamental chemical research, particularly in the study of:

¢ Highly unstable molecules
e The chemistry of carbon oxides
o Low-temperature reaction kinetics and spectroscopy

The synthesis and characterization of 1,3,5-trioxanetrione represent a significant achievement
in preparative chemistry, pushing the boundaries of what is possible in the study of transient
species.

Conclusion

1,3,5-Trioxanetrione is a molecule of considerable academic interest due to its structure as
the cyclic trimer of carbon dioxide and its inherent instability. While its highly electrophilic nature
is evident from its rapid decomposition, its practical application as a controllable electrophilic
reagent is precluded by its fleeting existence at temperatures commonly employed in synthetic
chemistry. Future research may explore its in-situ generation and trapping with nucleophiles at
cryogenic temperatures, but for now, it remains a spectroscopic curiosity rather than a
workhorse reagent for the synthetic chemist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://pubs.acs.org/doi/abs/10.1021/acs.joc.6b00647
https://pubmed.ncbi.nlm.nih.gov/27183100/
https://pubmed.ncbi.nlm.nih.gov/27183100/
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trioxanetrione
https://pubs.acs.org/doi/10.1021/acs.joc.6b00647
https://en.wikipedia.org/wiki/Organic_acid_anhydride
https://www.saskoer.ca/intro-organic-chemistry/chapter/13-6/
https://www.saskoer.ca/intro-organic-chemistry/chapter/13-6/
https://www.benchchem.com/product/b15178622#use-of-1-3-5-trioxanetrione-as-an-electrophilic-reagent
https://www.benchchem.com/product/b15178622#use-of-1-3-5-trioxanetrione-as-an-electrophilic-reagent
https://www.benchchem.com/product/b15178622#use-of-1-3-5-trioxanetrione-as-an-electrophilic-reagent
https://www.benchchem.com/product/b15178622#use-of-1-3-5-trioxanetrione-as-an-electrophilic-reagent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15178622?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

